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Compound of Interest

Compound Name: Triethyl Amine

Cat. No.: B1169974

Essential Safety and Handling Guide for
Triethylamine

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of triethylamine in a laboratory setting. It is intended for researchers,
scientists, and drug development professionals to ensure safe operational procedures and
mitigate risks.

Triethylamine is a colorless to pale yellow liquid with a strong, fish-like or ammonia-like odor.[1]
It is a flammable and corrosive substance that poses significant health hazards upon exposure.
[1][2] Acute exposure can cause severe irritation to the eyes, skin, and respiratory tract, with
the potential for delayed effects such as pulmonary edema.[1][2]

Chemical and Physical Hazards

Proper handling of triethylamine requires a thorough understanding of its chemical and physical
properties. It is a highly flammable liquid and its vapors can form explosive mixtures with air.[1]
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Property Value

Flash Point -6.11 °C (20 °F)[3]
Lower Explosive Limit 1.2%[4]

Upper Explosive Limit 8.0%[4]

Autoignition Temp. 249 °C (480 °F)[4]
Vapor Density 3.48 (Air = 1)[1]
Specific Gravity 0.726 (Water = 1)[4]
Boiling Point 89.5 °C (193.1 °F)[1]
Solubility in Water Slightly soluble[1]

Occupational Exposure Limits

Adherence to established exposure limits is critical to prevent adverse health effects.

L. Time-Weighted Average Short-Term Exposure Limit

Organization
(TWA) (STEL)

OSHA (PEL) 25 ppm (100 mg/m3)[4]
ACGIH (TLV) 1 ppm[4] 3 ppm[4]
NIOSH (REL) No established limits[4]
Safe Work Australia 2 ppm (8 mg/m3)[5] 4 ppm (17 mg/m3)[5]
New Zealand WES 3 ppm (12 mg/m3)[5] 5 ppm (20 mg/m3)[5]

Operational Plan: Safe Handling and Storage

A systematic approach to handling and storage is paramount to ensure the safety of all
laboratory personnel.

Personal Protective Equipment (PPE)
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The selection of appropriate PPE is the first line of defense against triethylamine exposure.

PPE Category

Specifications

Eye/Face Protection

Chemical safety goggles are required.[5] A full
face shield should be worn in situations with a
higher risk of splashing.[5] A full-face respirator
can be used as an alternative to goggles and a
face shield.[5] Contact lenses should not be

worn.[5]

Hand Protection

Wear protective gloves. Elbow-length PVC
gloves are recommended.[5] Latex gloves are
not suitable.[5]

Respiratory Protection

An organic vapor/ammonia (AK) filter respirator
is required when concentrations approach or
exceed exposure limits.[5] For spills or
emergencies, a self-contained breathing
apparatus (SCBA) is necessary.[6]

Skin/Body Protection

A lab coat or overalls should be worn.[5] For
larger quantities or in case of severe exposure
risk, a PVC apron or a full PVC protective suit
may be required.[5] Non-sparking safety

footwear is also recommended.[5]

Handling Procedures

o Ventilation: Always handle triethylamine in a well-ventilated area, preferably within a

chemical fume hood.[7][8]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[9]

Use non-sparking tools and explosion-proof equipment.[4][8]

 Static Discharge: Ground and bond containers and receiving equipment to prevent static

discharge.[5][9]
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o Personal Hygiene: Do not eat, drink, or smoke in areas where triethylamine is handled.[5][9]
Wash hands thoroughly after handling.[10] Contaminated clothing should be removed and
washed before reuse.[5]

Storage Requirements

e Location: Store in a cool, dry, and well-ventilated area away from direct sunlight.[5] The
storage area should be fireproof.[2]

o Containers: Keep containers tightly closed and store in the original manufacturer's
containers.[5]

e Incompatible Materials: Store separately from strong acids, oxidizing agents, and other
incompatible materials.[2][4] Triethylamine is corrosive to aluminum, copper, and zinc in the
presence of moisture.[4]

Disposal Plan

Proper disposal of triethylamine waste is crucial to prevent environmental contamination and
ensure regulatory compliance.

Waste Collection and Labeling

o Collect waste triethylamine and contaminated materials in a designated, properly labeled
hazardous waste container.

e The container should be sealed and stored in a safe, designated area away from
incompatible materials.

Disposal Method

e Disposal should be carried out in accordance with local, regional, and national regulations.[5]

o Treatment may involve neutralization with a suitable dilute acid, followed by incineration in a
licensed facility or burial in a specifically licensed landfill.[5]

e Do not dispose of triethylamine waste down the drain.[5]
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Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving
triethylamine.

Spill Response

o Evacuate: Immediately evacuate the area and keep unauthorized personnel away.[5]
e Ventilate: Ensure the area is well-ventilated.

o Containment: Stop the leak if it is safe to do so. Prevent the spill from entering drains or
waterways.[5]

o Absorption: Absorb the spill with a non-combustible material such as sand, earth, or
vermiculite.[4][11]

o Collection: Collect the absorbed material using non-sparking tools and place it in a sealed
container for disposal.[4]

Decontamination: Clean the spill area thoroughly.

First Aid Measures
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Exposure Route

First Aid Instructions

Inhalation

Move the victim to fresh air and keep them
comfortable for breathing.[8] If breathing is
difficult, administer oxygen. If breathing has
stopped, give artificial respiration.[6] Seek

immediate medical attention.[8]

Skin Contact

Immediately remove all contaminated clothing.
[8] Rinse the affected skin with plenty of water.

[8] Seek medical attention.

Eye Contact

Rinse cautiously with water for several minutes.
[8] Remove contact lenses if present and easy
to do. Continue rinsing.[8] Seek immediate

medical attention.[8]

Ingestion

Rinse mouth.[5] Do NOT induce vomiting.[5] If
the victim is conscious, have them drink water

or milk.[6] Seek immediate medical attention.

Visual Workflow Guides

The following diagrams illustrate the standard procedures for handling triethylamine safely and

responding to emergencies.
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Safe Triethylamine Handling Workflow

Preparation

Don Appropriate PPE

Work in Fume Hood
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Click to download full resolution via product page

Caption: Workflow for the safe handling of triethylamine.
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Triethylamine Emergency Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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